Cas no 1823812-81-2 (2-(2,3,4-Trifluorophenyl)propanenitrile)

• Product Name: 2-(2,3,4-Trifluorophenyl)propanenitrile
• CAS No: 1823812-81-2
• MF: C₉H₆F₃N
• MW: 185.145852565765
• CID: 5984718
• PubChem ID: 117046772
• Update Time: 2025-05-22

2-(2,3,4-Trifluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1847016
• 2-(2,3,4-trifluorophenyl)propanenitrile
• 1823812-81-2
• 2-(2,3,4-Trifluorophenyl)propanenitrile

• Inchi： 1S/C9H6F3N/c1-5(4-13)6-2-3-7(10)9(12)8(6)11/h2-3,5H,1H3
• InChI Key： CXNRIPIITNHHIW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C#N)C)F)F

Computed Properties

• Exact Mass: 185.04523368g/mol
• Monoisotopic Mass: 185.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2,3,4-Trifluorophenyl)propanenitrile

Introduction to 2-(2,3,4-Trifluorophenyl)propanenitrile (CAS No. 1823812-81-2)

2-(2,3,4-Trifluorophenyl)propanenitrile, also known by its CAS registry number CAS No. 1823812-81-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluorophenyl group with a nitrile functional group. The trifluorophenyl moiety introduces electronic and steric effects that make this compound particularly valuable in modern chemical research and industrial applications.

The synthesis of 2-(2,3,4-Trifluorophenyl)propanenitrile typically involves multi-step organic reactions, often utilizing fluorination techniques and nucleophilic substitution mechanisms. Recent advancements in fluorination methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving purity levels. Researchers have also explored the use of catalytic systems to enhance reaction yields and minimize environmental impact.

In terms of chemical properties, 2-(2,3,4-Trifluorophenyl)propanenitrile exhibits high thermal stability and excellent solubility in polar solvents. These characteristics make it an ideal candidate for applications in pharmaceuticals, agrochemicals, and advanced materials development. For instance, its nitrile group can undergo various transformations to yield bioactive molecules with potential therapeutic effects.

Recent studies have highlighted the role of trifluorophenyl groups in modulating the pharmacokinetic properties of drug candidates. The presence of multiple fluorine atoms in the aromatic ring enhances lipophilicity and improves drug absorption profiles. This has led to increased interest in using trifluorophenyl-containing compounds as building blocks for novel drug discovery programs.

The application of trifluorophenyl nitriles extends beyond pharmaceuticals into the realm of materials science. Researchers have investigated their use as precursors for the synthesis of advanced polymers and high-performance composites. The ability to functionalize the nitrile group provides versatility in tailoring material properties for specific applications.

In conclusion, CAS No. 1823812-81-2, or 2-(2,3,4-Trifluorophenyl)propanenitrile, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties continue to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.